Cas no 2228593-96-0 (2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid)

2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid is a fluorinated cyclopropane derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring difluorinated cyclopropane and methoxyphenyl moieties, enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms improves lipophilicity and metabolic resistance, which is advantageous in drug design. This compound’s carboxylic acid functionality allows for further derivatization, enabling the development of targeted bioactive molecules. Its precise stereochemistry and purity are critical for consistent performance in research applications. Suitable for use in cross-coupling reactions and as a building block for complex molecular frameworks.
2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid structure
2228593-96-0 structure
Product Name:2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid
CAS No:2228593-96-0
MF:C11H9F3O3
MW:246.182574033737
CID:5929782
PubChem ID:165660328
Update Time:2025-06-13

2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid
    • EN300-1945339
    • 2228593-96-0
    • Inchi: 1S/C11H9F3O3/c1-17-8-4-6(12)2-3-7(8)10(9(15)16)5-11(10,13)14/h2-4H,5H2,1H3,(H,15,16)
    • InChI Key: UCNRFSXNGDTQON-UHFFFAOYSA-N
    • SMILES: FC1(CC1(C(=O)O)C1C=CC(=CC=1OC)F)F

Computed Properties

  • Exact Mass: 246.05037863g/mol
  • Monoisotopic Mass: 246.05037863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų

2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid Pricemore >>

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Additional information on 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid

Exploring the Properties and Applications of 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic Acid (CAS No. 2228593-96-0)

In the realm of organic chemistry, fluorinated compounds have garnered significant attention due to their unique physicochemical properties and broad applications. One such compound, 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228593-96-0), stands out for its intriguing structural features and potential utility in pharmaceuticals, agrochemicals, and material science. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries and industry trends.

The 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid belongs to the class of fluorinated cyclopropane derivatives, a group known for their metabolic stability and bioactivity. The presence of multiple fluorine atoms and a methoxy group in its structure enhances its lipophilicity and electronic effects, making it a candidate for drug design. Researchers often search for "fluorinated cyclopropane synthesis" or "difluorocyclopropane applications," reflecting the growing interest in this niche. The compound's CAS No. 2228593-96-0 is frequently referenced in patent literature, underscoring its commercial relevance.

From a synthetic perspective, the preparation of 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid typically involves cyclopropanation reactions using fluorinated precursors. Advanced techniques like transition metal-catalyzed cross-coupling or photochemical methods are also explored to improve yield and selectivity. Queries such as "how to synthesize difluorocyclopropane derivatives" or "optimizing fluorinated cyclopropane yields" highlight the technical challenges and innovations in this area. The compound's stability under various conditions is another topic of interest, particularly for formulators seeking "stable fluorinated carboxylic acids."

The applications of 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid extend beyond the lab. In pharmaceuticals, its structural motifs are investigated for antimicrobial and anti-inflammatory properties, aligning with the surge in "fluorine in drug discovery" searches. Agrochemical researchers explore its potential as a scaffold for herbicides, given the demand for "eco-friendly fluorinated pesticides." Additionally, material scientists leverage its electronic properties for "organic electronic materials," a trending topic in sustainable technology.

Environmental and regulatory considerations are also pivotal. As fluorinated compounds face scrutiny over persistence, the biodegradability of derivatives like 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid is a hot topic. Searches for "green chemistry fluorinated compounds" or "safe fluorinated intermediates" reflect this shift. Proper handling and disposal protocols are emphasized in safety data sheets, though the compound is not classified under hazardous categories.

In conclusion, 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228593-96-0) exemplifies the synergy of fluorine chemistry and cyclopropane rings. Its versatility in research and industry, coupled with evolving synthetic methodologies, positions it as a compound of enduring interest. By addressing user queries and trends—from "fluorinated cyclopropane mechanisms" to "applications in medicinal chemistry"—this overview bridges technical depth with real-world relevance.

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